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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzenethiol

Cat. No.: B1278754

L Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-5-nitrobenzenethiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Amino-5-
nitrobenzenethiol (CAS No. 23451-98-1). The following sections detail the hazardous
properties of this compound and outline the necessary precautions for its safe use in a
laboratory setting. All quantitative data is summarized in tables for clarity, and experimental
workflows are visualized using diagrams.

Chemical and Physical Properties

2-Amino-5-nitrobenzenethiol is a yellow to brown crystalline solid. Key physical and chemical
properties are summarized in the table below.

Property Value

Molecular Formula CeHeN202S

Molecular Weight 170.19 g/mol

Melting Point 89-90 °C

Boiling Point 362.6+27.0 °C (Predicted)
Density 1.465+0.06 g/cm3 (Predicted)
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Hazard Identification and Classification

2-Amino-5-nitrobenzenethiol is classified as a hazardous substance. The primary hazards
are summarized in the following table.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

- H312: Harmful in contact with
Acute Toxicity, Dermal Category 4

skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Hazardous to the Aquatic . o
Category 1 H400: Very toxic to aquatic life

Environment, Acute Hazard

Hazardous to the Aquatic _ o
] H410: Very toxic to aquatic life
Environment, Long-term Category 1 _ _
with long lasting effects
Hazard

Data sourced from Safety Data Sheets.

Toxicological Information

Detailed toxicological data for 2-Amino-5-nitrobenzenethiol is not readily available in public
literature. However, data for the related compound, 2-Amino-5-nitrophenol, can provide some
insight into potential toxicological effects.

Toxicological . Reference
. Species Route Value

Endpoint Compound
2-Amino-5-

LD50 Rat Oral > 4000 mg/kg ]
nitrophenol[1][2]

] 2-Amino-5-

LD50 Rat Intraperitoneal > 800 mg/kg )

nitrophenol[2]
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Carcinogenicity: There is no specific carcinogenicity data for 2-Amino-5-nitrobenzenethiol.
The related compound, 2-Amino-5-nitrophenol, is classified by the International Agency for
Research on Cancer (IARC) as Group 3: Not classifiable as to its carcinogenicity to humans.[3]
Another related compound, 2-Amino-5-nitrothiazole, is considered a positive animal
carcinogen.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure the stability of 2-
Amino-5-nitrobenzenethiol.

Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If dusts are generated or ventilation is inadequate, use a NIOSH-
approved respirator with an appropriate particulate filter.

Handling Procedures:

Avoid breathing dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage Conditions:
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o Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.
e Protect from light.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
acid chlorides.

First Aid Measures

The following first aid procedures should be followed in case of exposure to 2-Amino-5-
nitrobenzenethiol.

General First Aid Workflow

Inhalation
[ Provide Artificial Respiration if Not Brea&mng}
Skin Contact
e Em——)
Ingestion ‘ L
= )

Eye Contact
[Rmse with Plenty of Water for at least 15 mmmega@emuve Contact Lenses, if Present and Easy to L@

Assess the Situation - :
((mha‘a“om i) Ingesmr‘D—»[ﬂemwe from Exposure Source )—»[Decomamma«ej Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: General first aid workflow for exposure to 2-Amino-5-nitrobenzenethiol.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and minimize environmental
contamination.

Spill Response Protocol
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Spill Detected

Evacuate Immediate Area

'

Ensure Adequate Ventilation

;
(Wear Appropriate PPE)
:
(Contain SpiID
;

[ Collect Spilled Material j
(Sweep up, do not create dust)
l
Glace in a Suitable, Closed Container for Disposal
:

(Clean Spill Area)

;

(Report the IncidenD

=

Click to download full resolution via product page

Caption: Protocol for responding to a spill of 2-Amino-5-nitrobenzenethiol.
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Firefighting Measures

Suitable Extinguishing Media:

Dry chemical

Carbon dioxide (COz2)

Halon extinguisher

Water spray may also be used.
Specific Hazards Arising from the Chemical:

o Thermal decomposition can lead to the release of irritating gases and vapors, including
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (COz), and sulfur oxides.

Protective Equipment and Precautions for Firefighters:

o Wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in
pressure-demand or other positive pressure mode.

» Wear full protective clothing to prevent contact with skin and eyes.

Stability and Reactivity

Chemical Stability:

» Stable under recommended storage conditions.
Conditions to Avoid:

o Heat, flames, and sparks.

o Exposure to light.

e Dust formation.

Incompatible Materials:
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e Strong oxidizing agents

e Strong acids

 Acid chlorides

Hazardous Decomposition Products:

» Under fire conditions, may decompose to produce:

o

Nitrogen oxides (NOX)

[¢]

Carbon monoxide (CO)

[¢]

Carbon dioxide (COz2)

[e]

Sulfur oxides

Experimental Protocols

While specific experimental protocols for the safety and handling of 2-Amino-5-
nitrobenzenethiol are not widely published, the following general workflow should be followed
when handling this and similar hazardous compounds in a research setting.

General Laboratory Handling Workflow
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Experiment Planning
(Review SDS and Procedures)

Prepare Work Area
(Fume hood, spill kit ready)

[Don Appropriate PPE]

l

ENeigh Compound in Ventilated Enclosura

l

[Perform Experimentj

[Quench Reaction and Work-upa

l

Dispose of Waste in Designated Containers

l

Decontaminate Work Area and Glassware

l

E?emove and Dispose of/Clean PPE]

Experiment Complete
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Caption: A general workflow for the safe handling of 2-Amino-5-nitrobenzenethiol in a
laboratory setting.

This guide is intended to provide a comprehensive overview of the safety and handling
precautions for 2-Amino-5-nitrobenzenethiol. It is essential for all personnel to be thoroughly
familiar with this information and the relevant Safety Data Sheets before working with this
compound. Always adhere to established laboratory safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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